Cas no 865838-26-2 (RX-3117)

RX-3117 structure

Product Name:RX-3117

CAS No:865838-26-2

MF:C₁₀H₁₂FN₃O₄

MW:257.218385696411

MDL:MFCD28502078

CID:3163522

PubChem ID:11242315

Update Time:2024-10-26

RX-3117 Chemical and Physical Properties

Names and Identifiers

- RX-3117
- 4-Amino-1-[(1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)-2-cyclopenten-1-yl]-2(1H)-pyrimidinone (ACI)
- 4-amino-1-[(1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]pyrimidin-2(1H)-one
- Roducitabine
- RX 3117
- UNII-0Z4A82I0JO
- RX3117
- Cytidine Analog RX-3117
- 4-Amino-1-[(1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)-2-cyclopenten-1-yl]-2(1H)-pyrimidinone
- 4-amino-1-((1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)-cyclopent-2-en-1-yl)-pyrimidin-2(1H)-one
- fluorocyclopentenylcytosine
- MS-23620
- 4-Amino-1-((1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl)pyrimidin-2(1H)-one
- SCHEMBL4409591
- BRD-K66213167-001-01-2
- Roducitabine [USAN]
- NSC785657
- 4-AMINO-1-((1S,4R,5S)-2-FLUORO-4,5-DIHYDROXY-3-(HYDROXYMETHYL)CYCLOPENT-2-EN-1-YL)PYRIMIDIN-2-ONE
- 4-Amino-1-((1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)-2-cyclopenten-1-yl)-2(1H)-pyrimidinone
- 865838-26-2
- 4-amino-1-((1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl)-1,2-dihydropyrimidin-2-one
- fluorocyclopentenyl-cytosine
- NSC-785657
- QLLGKCJUPWYJON-HLTSFMKQSA-N
- 4-amino-1-[(1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]-1,2-dihydropyrimidin-2-one
- 4-AMINO-1-((1S,4R,5S)-2-FLUORO-4,5-DIHYDROXY-3-(HYDROXYMETHYL) CYCLOPENT-2-EN-1-YL) PYRIMIDIN-2-ONE
- TV-1360
- RODUCITABINE [INN]
- WHO 11374
- 0Z4A82I0JO
- S900007480
- AKOS027327327
- NCGC00485875-02
- EX-A4776
- CHEMBL2064455
- fluorocyclopentenyl cytosine
- NCGC00485875-01
- 1-[(1S,4R,5S)-2-Fluoro-3-(hydroxymethyl)-4,5-dihydroxy-2-cyclopentenyl]cytosine
- 1-((1S,4R,5S)-2-fluoro-3-(hydroxymethyl)-4,5-dihydroxy-2-cyclopentenyl)cytosine
- DTXSID101113297
- CS-3947
- Roducitabine (USAN)
- AC-35336
- HY-15228
- CHEBI:147412
- 2(1H)-PYRIMIDINONE, 4-AMINO-1-((1S,4R,5S)-2-FLUORO-4,5-DIHYDROXY-3-(HYDROXYMETHYL)-2-CYCLOPENTEN-1-YL)-
- 4-amino-1-[(1S,4R,5S)-2-fluoro-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]pyrimidin-2-one
- MDL： MFCD28502078
- Inchi： 1S/C10H12FN3O4/c11-6-4(3-15)8(16)9(17)7(6)14-2-1-5(12)13-10(14)18/h1-2,7-9,15-17H,3H2,(H2,12,13,18)/t7-,8-,9+/m1/s1
- InChI Key： QLLGKCJUPWYJON-HLTSFMKQSA-N
- SMILES： FC1=C(CO)[C@@H](O)[C@@H](O)[C@@H]1N1C=CC(N)=NC1=O

Computed Properties

Exact Mass: 257.08118403g/mol
Monoisotopic Mass: 257.08118403g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 474
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.6
Topological Polar Surface Area: 119Å²

RX-3117 Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

RX-3117 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC7762-100 mg	RX-3117	865838-26-2	>98%	100mg	$900.0	2022-02-28
DC Chemicals	DC7762-250 mg	RX-3117	865838-26-2	>98%	250mg	$1700.0	2022-02-28
DC Chemicals	DC7762-1 g	RX-3117	865838-26-2	>98%	1g	$3450.0	2022-02-28
MedChemExpress	HY-15228-10mM*1mLinDMSO	RX-3117	865838-26-2	98.38%	10mM*1mLinDMSO	￥3850	2023-07-26
MedChemExpress	HY-15228-2mg	RX-3117	865838-26-2	≥98.0%	2mg	￥2300	2024-05-24
MedChemExpress	HY-15228-5mg	RX-3117	865838-26-2	≥98.0%	5mg	￥3500	2025-04-15
MedChemExpress	HY-15228-10mg	RX-3117	865838-26-2	≥98.0%	10mg	￥5000	2025-04-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16813-1 mg	RX-3117	865838-26-2	99.55%	1mg	￥1544.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16813-5 mg	RX-3117	865838-26-2	99.55%	5mg	￥3157.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16813-10 mg	RX-3117	865838-26-2	99.55%	10mg	￥4517.00	2022-02-28

RX-3117 Production Method

Production Method 1

865838-20-6

865838-26-2

Reaction Conditions

1.1 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
1.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 5 min, rt
1.3 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 24 h, 30 °C
1.4 Reagents: Triethylamine Solvents: Water ; 10 min
1.5 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, 30 °C
1.6 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Fluorocyclopentenyl-cytosine with Broad Spectrum and Potent Antitumor Activity

Choi, Won Jun; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4521-4525

Production Method 2

944158-83-2

865838-26-2

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol
1.2 Reagents: Boron trichloride Solvents: Dichloromethane
2.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine
2.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
2.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane
2.4 Reagents: Ammonia Solvents: Methanol

Reference

Synthesis and Antitumor Activity of Fluorocyclopentenyl-Pyrimidines

Jeong, Lak Shin; et al, Nucleosides, 2007, 26(6-7), 713-716

Production Method 3

944158-83-2

865838-26-2

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol
1.2 Reagents: Boron trichloride Solvents: Dichloromethane
2.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine ; rt
2.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
2.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water
2.4 Reagents: Ammonia Solvents: Methanol

Reference

Design, synthesis, and anticancer activity of fluorocyclopentenyl-pyrimidines

Zhao, Long Xuan; et al, Nucleic Acids Symposium Series, 2005, (49), 107-108

Production Method 4

491578-02-0

2775-87-3

865838-26-2

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran
2.1 Reagents: Ammonia Solvents: Methanol
2.2 Reagents: Boron trichloride Solvents: Dichloromethane
3.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine
3.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
3.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane
3.4 Reagents: Ammonia Solvents: Methanol

Reference

Synthesis and Antitumor Activity of Fluorocyclopentenyl-Pyrimidines

Jeong, Lak Shin; et al, Nucleosides, 2007, 26(6-7), 713-716

Production Method 5

805245-42-5

2775-87-3

865838-26-2

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 15 min, rt; rt → 0 °C
1.2 Solvents: Tetrahydrofuran ; 0 °C; 24 h, rt
1.3 Reagents: Ammonia Solvents: Methanol ; 15 h, rt
2.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 0 °C; 18 h, rt
3.1 Reagents: Acetic anhydride , Pyridine ; rt; 18 h, rt
3.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 1 h, rt; rt → 0 °C
3.3 Reagents: Triethylamine Solvents: Acetonitrile ; 24 h, rt
3.4 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, rt
3.5 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines

Yoon, Ji-seong; et al, European Journal of Medicinal Chemistry, 2018, 155, 406-417

Production Method 6

491578-01-9

865838-26-2

Reaction Conditions

1.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran ; -78 °C
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
2.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate
3.1 Reagents: Ammonia Solvents: Methanol
3.2 Reagents: Boron trichloride Solvents: Dichloromethane
4.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine ; rt
4.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
4.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water
4.4 Reagents: Ammonia Solvents: Methanol

Reference

Design, synthesis, and anticancer activity of fluorocyclopentenyl-pyrimidines

Zhao, Long Xuan; et al, Nucleic Acids Symposium Series, 2005, (49), 107-108

Production Method 7

491578-01-9

865838-26-2

Reaction Conditions

1.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran ; -78 °C
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
3.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran
4.1 Reagents: Ammonia Solvents: Methanol
4.2 Reagents: Boron trichloride Solvents: Dichloromethane
5.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine
5.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
5.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane
5.4 Reagents: Ammonia Solvents: Methanol

Reference

Synthesis and Antitumor Activity of Fluorocyclopentenyl-Pyrimidines

Jeong, Lak Shin; et al, Nucleosides, 2007, 26(6-7), 713-716

Production Method 8

805245-41-4

865838-26-2

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 2 h, rt
2.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 15 min, rt; rt → 0 °C
2.2 Solvents: Tetrahydrofuran ; 0 °C; 24 h, rt
2.3 Reagents: Ammonia Solvents: Methanol ; 15 h, rt
3.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 0 °C; 18 h, rt
4.1 Reagents: Acetic anhydride , Pyridine ; rt; 18 h, rt
4.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 1 h, rt; rt → 0 °C
4.3 Reagents: Triethylamine Solvents: Acetonitrile ; 24 h, rt
4.4 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, rt
4.5 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines

Yoon, Ji-seong; et al, European Journal of Medicinal Chemistry, 2018, 155, 406-417

Production Method 9

491578-00-8

58479-61-1

865838-26-2

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran ; -78 °C
2.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
3.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate
4.1 Reagents: Ammonia Solvents: Methanol
4.2 Reagents: Boron trichloride Solvents: Dichloromethane
5.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine ; rt
5.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
5.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water
5.4 Reagents: Ammonia Solvents: Methanol

Reference

Design, synthesis, and anticancer activity of fluorocyclopentenyl-pyrimidines

Zhao, Long Xuan; et al, Nucleic Acids Symposium Series, 2005, (49), 107-108

Production Method 10

491578-00-8

58479-61-1

865838-26-2

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran ; -78 °C
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
4.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran
5.1 Reagents: Ammonia Solvents: Methanol
5.2 Reagents: Boron trichloride Solvents: Dichloromethane
6.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine
6.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
6.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane
6.4 Reagents: Ammonia Solvents: Methanol

Reference

Synthesis and Antitumor Activity of Fluorocyclopentenyl-Pyrimidines

Jeong, Lak Shin; et al, Nucleosides, 2007, 26(6-7), 713-716

Production Method 11

491577-99-2

865838-26-2

Reaction Conditions

1.1 Reagents: Cerium trichloride , Sodium borohydride
2.1 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran ; -78 °C
3.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
4.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate
5.1 Reagents: Ammonia Solvents: Methanol
5.2 Reagents: Boron trichloride Solvents: Dichloromethane
6.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine ; rt
6.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
6.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water
6.4 Reagents: Ammonia Solvents: Methanol

Reference

Design, synthesis, and anticancer activity of fluorocyclopentenyl-pyrimidines

Zhao, Long Xuan; et al, Nucleic Acids Symposium Series, 2005, (49), 107-108

Production Method 12

491577-99-2

865838-26-2

Reaction Conditions

1.1 Reagents: Cerium trichloride , Sodium borohydride
2.1 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran ; -78 °C
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
5.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran
6.1 Reagents: Ammonia Solvents: Methanol
6.2 Reagents: Boron trichloride Solvents: Dichloromethane
7.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine
7.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
7.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane
7.4 Reagents: Ammonia Solvents: Methanol

Reference

Synthesis and Antitumor Activity of Fluorocyclopentenyl-Pyrimidines

Jeong, Lak Shin; et al, Nucleosides, 2007, 26(6-7), 713-716

Production Method 13

865838-20-6

865838-26-2

Reaction Conditions

1.1 Reagents: Acetic anhydride , Pyridine ; rt; 18 h, rt
1.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 1 h, rt; rt → 0 °C
1.3 Reagents: Triethylamine Solvents: Acetonitrile ; 24 h, rt
1.4 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, rt
1.5 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines

Yoon, Ji-seong; et al, European Journal of Medicinal Chemistry, 2018, 155, 406-417

Production Method 14

2241279-06-9

865838-26-2

Reaction Conditions

1.1 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, rt
1.2 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines

Yoon, Ji-seong; et al, European Journal of Medicinal Chemistry, 2018, 155, 406-417

Production Method 15

1119248-71-3

288-88-0

865838-26-2

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 1 h, rt; rt → 0 °C
1.2 Reagents: Triethylamine Solvents: Acetonitrile ; 24 h, rt
2.1 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, rt
2.2 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines

Yoon, Ji-seong; et al, European Journal of Medicinal Chemistry, 2018, 155, 406-417

Production Method 16

2241019-45-2

865838-26-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 0 °C; 18 h, rt
2.1 Reagents: Acetic anhydride , Pyridine ; rt; 18 h, rt
2.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 1 h, rt; rt → 0 °C
2.3 Reagents: Triethylamine Solvents: Acetonitrile ; 24 h, rt
2.4 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, rt
2.5 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines

Yoon, Ji-seong; et al, European Journal of Medicinal Chemistry, 2018, 155, 406-417

Production Method 17

944158-83-2

865838-26-2

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; 3 h, rt
1.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 30 min, -78 °C
1.3 Reagents: Methanol ; 1 h, -78 °C
1.4 Reagents: Pyridine ; neutralized
1.5 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
1.6 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
2.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 5 min, rt
2.3 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 24 h, 30 °C
2.4 Reagents: Triethylamine Solvents: Water ; 10 min
2.5 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, 30 °C
2.6 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Fluorocyclopentenyl-cytosine with Broad Spectrum and Potent Antitumor Activity

Choi, Won Jun; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4521-4525

Production Method 18

865838-20-6

865838-26-2

Reaction Conditions

1.1 Reagents: Pyridine ; rt; 18 h, rt
2.1 Reagents: Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 1 h, rt; rt → 0 °C
2.2 Reagents: Triethylamine Solvents: Acetonitrile ; 24 h, rt
3.1 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, rt
3.2 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines

Yoon, Ji-seong; et al, European Journal of Medicinal Chemistry, 2018, 155, 406-417

Production Method 19

491578-02-0

2775-87-3

865838-26-2

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 15 min, 0 °C; 12 h, rt
2.1 Reagents: Ammonia Solvents: Methanol ; 3 h, rt
2.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 30 min, -78 °C
2.3 Reagents: Methanol ; 1 h, -78 °C
2.4 Reagents: Pyridine ; neutralized
2.5 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
2.6 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
3.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 5 min, rt
3.3 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 24 h, 30 °C
3.4 Reagents: Triethylamine Solvents: Water ; 10 min
3.5 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, 30 °C
3.6 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Fluorocyclopentenyl-cytosine with Broad Spectrum and Potent Antitumor Activity

Choi, Won Jun; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4521-4525

Production Method 20

491578-02-0

2775-87-3

865838-26-2

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate
2.1 Reagents: Ammonia Solvents: Methanol
2.2 Reagents: Boron trichloride Solvents: Dichloromethane
3.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine ; rt
3.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
3.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water
3.4 Reagents: Ammonia Solvents: Methanol

Reference

Design, synthesis, and anticancer activity of fluorocyclopentenyl-pyrimidines

Zhao, Long Xuan; et al, Nucleic Acids Symposium Series, 2005, (49), 107-108

Production Method 21

491577-97-0

865838-26-2

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
2.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran
3.1 Reagents: Ammonia Solvents: Methanol
3.2 Reagents: Boron trichloride Solvents: Dichloromethane
4.1 Reagents: Acetic anhydride , Pyridine Solvents: Pyridine
4.2 Reagents: Triethylamine , 1H-1,2,4-Triazole , Phosphorus oxychloride
4.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane
4.4 Reagents: Ammonia Solvents: Methanol

Reference

Synthesis and Antitumor Activity of Fluorocyclopentenyl-Pyrimidines

Jeong, Lak Shin; et al, Nucleosides, 2007, 26(6-7), 713-716

Production Method 22

491578-01-9

865838-26-2

Reaction Conditions

1.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 1 h, rt
2.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 15 min, 0 °C; 12 h, rt
3.1 Reagents: Ammonia Solvents: Methanol ; 3 h, rt
3.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 30 min, -78 °C
3.3 Reagents: Methanol ; 1 h, -78 °C
3.4 Reagents: Pyridine ; neutralized
3.5 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
3.6 Reagents: Sodium bicarbonate Solvents: Water
4.1 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
4.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 5 min, rt
4.3 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 24 h, 30 °C
4.4 Reagents: Triethylamine Solvents: Water ; 10 min
4.5 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, 30 °C
4.6 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Fluorocyclopentenyl-cytosine with Broad Spectrum and Potent Antitumor Activity

Choi, Won Jun; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4521-4525

Production Method 23

491578-00-8

58479-61-1

865838-26-2

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide ; rt; overnight, 40 - 50 °C
1.2 Reagents: Water
2.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
2.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 1 h, rt
3.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 15 min, 0 °C; 12 h, rt
4.1 Reagents: Ammonia Solvents: Methanol ; 3 h, rt
4.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 30 min, -78 °C
4.3 Reagents: Methanol ; 1 h, -78 °C
4.4 Reagents: Pyridine ; neutralized
4.5 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
4.6 Reagents: Sodium bicarbonate Solvents: Water
5.1 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
5.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 5 min, rt
5.3 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 24 h, 30 °C
5.4 Reagents: Triethylamine Solvents: Water ; 10 min
5.5 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, 30 °C
5.6 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Fluorocyclopentenyl-cytosine with Broad Spectrum and Potent Antitumor Activity

Choi, Won Jun; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4521-4525

Production Method 24

805245-40-3

865838-26-2

Reaction Conditions

1.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran , Hexane , Heptane , tert-Butyl methyl ether ; 1 h, -78 °C; 30 min, -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 2 h, rt
3.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 15 min, rt; rt → 0 °C
3.2 Solvents: Tetrahydrofuran ; 0 °C; 24 h, rt
3.3 Reagents: Ammonia Solvents: Methanol ; 15 h, rt
4.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 0 °C; 18 h, rt
5.1 Reagents: Acetic anhydride , Pyridine ; rt; 18 h, rt
5.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 1 h, rt; rt → 0 °C
5.3 Reagents: Triethylamine Solvents: Acetonitrile ; 24 h, rt
5.4 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, rt
5.5 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines

Yoon, Ji-seong; et al, European Journal of Medicinal Chemistry, 2018, 155, 406-417

Production Method 25

491577-99-2

865838-26-2

Reaction Conditions

1.1 Reagents: Cerium trichloride , Sodium borohydride Solvents: Methanol ; 1 h, 0 °C
1.2 Reagents: Water
2.1 Reagents: Imidazole Solvents: Dimethylformamide ; rt; overnight, 40 - 50 °C
2.2 Reagents: Water
3.1 Reagents: Butyllithium , N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
3.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 1 h, rt
4.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 15 min, 0 °C; 12 h, rt
5.1 Reagents: Ammonia Solvents: Methanol ; 3 h, rt
5.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 30 min, -78 °C
5.3 Reagents: Methanol ; 1 h, -78 °C
5.4 Reagents: Pyridine ; neutralized
5.5 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
5.6 Reagents: Sodium bicarbonate Solvents: Water
6.1 Reagents: Acetic anhydride Solvents: Pyridine ; rt; 15 h, rt
6.2 Reagents: 1H-1,2,4-Triazole , Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 5 min, rt
6.3 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 24 h, 30 °C
6.4 Reagents: Triethylamine Solvents: Water ; 10 min
6.5 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 16 h, 30 °C
6.6 Reagents: Ammonia Solvents: Methanol ; 15 h, rt

Reference

Fluorocyclopentenyl-cytosine with Broad Spectrum and Potent Antitumor Activity

Choi, Won Jun; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4521-4525